(E)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C18H15N3O3S/c1-11-8-15-16(9-12(11)2)25-18(19-15)20-17(22)7-6-13-4-3-5-14(10-13)21(23)24/h3-10H,1-2H3,(H,19,20,22)/b7-6+
• InChI Key: NDPJANFYZAKRFX-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC2=C(C=C1C)SC(=N2)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

(E)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylamide, also known as DMNTA, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. DMNTA is a member of the acrylamide family and is a yellow powder that is soluble in organic solvents.

Scientific Research Applications

Synthesis and Biological Evaluation

• Enzyme Inhibition and Structural Characterization : A study focused on synthesizing S-substituted derivatives of 5-(2-nitrostyryl)-1,3,4-oxadiazole-2-thiol, involving a series of conversions that resemble the structural complexity and potential biological activity related to (E)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylamide. These compounds were evaluated for enzyme inhibition, showcasing the potential for developing biologically active molecules (Abbasi et al., 2013).

• Anticancer Activity : Compounds structurally related to the chemical have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. Notably, certain derivatives showed promising cytotoxicity, especially against the A549 human lung adenocarcinoma epithelial cell line, indicating the potential for developing novel anticancer agents (Kamal et al., 2014).

• Antibacterial and Antifungal Properties : Another study synthesized new series of compounds starting from related structural precursors, which displayed appreciable antibacterial and antifungal activities. This suggests the application of such molecules in developing new antimicrobial agents (Chandrakantha et al., 2014).

Material Science and Catalysis

• High-Refractive-Index Polyamides : Research into the development of high-refractive-index polyamides by incorporating nitro groups, thiazole rings, and thioether linkages (components related to the structure of (E)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)acrylamide) highlighted the creation of materials with exceptional solubilities and heat resistance, alongside high transparency and low birefringences in the visible region. Such materials have applications in optics and electronics (Javadi et al., 2015).

• Catalysis in Aqueous Media : A study leveraging a related ligand for obtaining bimetallic boron-containing heterogeneous catalysts showcased the high activity of these catalysts in the Suzuki reaction in aqueous media. This facilitates convenient methods for synthesizing heterobiaryls containing furyl and thienyl rings, indicating the role of similar compounds in enhancing catalytic processes (Bumagin et al., 2019).